![molecular formula C9H17NO B3132656 2-Oxa-9-azaspiro[5.5]undecane CAS No. 374795-48-9](/img/structure/B3132656.png)
2-Oxa-9-azaspiro[5.5]undecane
Overview
Description
2-Oxa-9-azaspiro[5.5]undecane is a chemical compound with the molecular formula C9H17NO . It is also known by its IUPAC name 9-oxa-2-azaspiro[5.5]undecane . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 2-Oxa-9-azaspiro[5.5]undecane is1S/C9H17NO/c1-2-9(8-11-7-1)3-5-10-6-4-9/h10H,1-8H2
. This indicates that the molecule consists of a nine-membered ring containing an oxygen atom (the “2-Oxa” part) and a nitrogen atom (the “9-aza” part). The “spiro[5.5]” part indicates that the molecule is a spiro compound, meaning it has two rings of five atoms each that share a single atom. Physical And Chemical Properties Analysis
2-Oxa-9-azaspiro[5.5]undecane is a liquid at room temperature . It has a molecular weight of 155.24 .Scientific Research Applications
Synthesis of Spiroaminals
The synthesis of 1-oxa-7-azaspiro[5.5]undecane and related compounds, which include 2-Oxa-9-azaspiro[5.5]undecane, is crucial due to their presence in natural or synthetic products with significant biological activities. These compounds, due to their unique structures and potential applications, represent challenging targets for chemical synthesis (Sinibaldi & Canet, 2008).
Exploration in Antibacterial Agents
Research on 2-Oxa-9-azaspiro[5.5]undecane derivatives has been conducted for their potential as antibacterial agents. The derivatives were tested against various bacterial strains, showing distinct activity against certain strains, which highlights their potential in developing new antibacterial treatments (Lukin et al., 2022).
Development of CCR5 Antagonists
Compounds derived from 1-oxa-3,9-diazaspiro[5.5]undecan-2-one, closely related to 2-Oxa-9-azaspiro[5.5]undecane, have been explored for their potential as CCR5 antagonists. This research has implications for the development of treatments for conditions mediated by CCR5, such as HIV infection (Yang et al., 2009).
Soluble Epoxide Hydrolase Inhibitors
Research on 1-oxa-4,9-diazaspiro[5.5]undecane-based compounds has revealed their potential as potent inhibitors of soluble epoxide hydrolase (sEH), indicating their possible application in treating chronic kidney diseases. The effectiveness of these compounds as orally active agents highlights their therapeutic potential (Kato et al., 2014).
Enhanced Reactivity in Chemical Reactions
Certain derivatives of 9-oxa-1,5-dithiaspiro[5.5]undecane, which include compounds related to 2-Oxa-9-azaspiro[5.5]undecane, have shown enhanced reactivity in specific chemical reactions like the Castagnoli-Cushman reaction. This demonstrates their utility in organic synthesis (Rashevskii et al., 2020).
Future Directions
Mechanism of Action
Mode of Action
The mode of action of 2-Oxa-9-azaspiro[5It is known that the compound is a spirocyclic compound with a rigid and stable structure
Pharmacokinetics
According to the available data, 2-Oxa-9-azaspiro[5.5]undecane has high gastrointestinal absorption and is a P-gp substrate . The compound has a log Kp (skin permeation) of -6.38 cm/s . In terms of lipophilicity, various log Po/w values have been reported, including 0.0 (iLOGP), 1.54 (XLOGP3), 1.59 (WLOGP), 1.52 (MLOGP), and 2.22 (SILICOS-IT), with a consensus log Po/w of 1.37 . These properties may impact the compound’s bioavailability.
properties
IUPAC Name |
2-oxa-9-azaspiro[5.5]undecane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c1-2-9(8-11-7-1)3-5-10-6-4-9/h10H,1-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTRQSWYPRFTEFE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNCC2)COC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxa-9-azaspiro[5.5]undecane |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.